Cas no 113641-76-2 (4-Iodocinnamic Acid)

• Product Name: 4-Iodocinnamic Acid
• CAS No: 113641-76-2
• MF: C₉H₇IO₂
• MW: 274.055155038834
• CID: 2620894
• PubChem ID: 5871757
• Update Time: 2025-06-25

4-Iodocinnamic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-iodophenyl)acrylic acid
• 2-Propenoic acid, 3-(4-iodophenyl)-, (2E)-
• 4-Iodocinnamic Acid
• (E)-3-(4-iodophenyl)prop-2-enoic acid
• e-3-(4-iodophenyl)propenoic acid
• (2E)-3-(4-iodophenyl)prop-2-enoic acid
• AKOS015890600
• D74777
• SCHEMBL767486
• MFCD00046553
• STL444441
• SCHEMBL557028
• MS-11185
• 113641-76-2
• BBL035954
• NIDLJAPEZBFHGP-ZZXKWVIFSA-N
• (E)-3-(4-iodophenyl)acrylic acid
• 4-IODOCINNAMICACID
• 34633-09-5
• FI68045
• 3-(4-Iodophenyl)prop-2-enoic acid;3-(4-Iodophenyl)acrylic acid

• MDL： MFCD00046553
• Inchi： 1S/C9H7IO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
• InChI Key： NIDLJAPEZBFHGP-ZZXKWVIFSA-N
• SMILES： IC1C=CC(/C=C/C(=O)O)=CC=1

Computed Properties

• Exact Mass: 273.94908g/mol
• Monoisotopic Mass: 273.94908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids